![molecular formula C20H16O4 B5758121 ethyl 3-(4-methylphenyl)-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate](/img/structure/B5758121.png)
ethyl 3-(4-methylphenyl)-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate
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Overview
Description
Ethyl 3-(4-methylphenyl)-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate, also known as EMDC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMDC is a member of the naphthalene family and has a wide range of chemical and biological properties that make it an attractive compound for scientific research.
Mechanism of Action
The mechanism of action of ethyl 3-(4-methylphenyl)-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate is not fully understood, but it is believed to work by inhibiting enzymes that are involved in various biological processes. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of fungi and bacteria. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 3-(4-methylphenyl)-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate in lab experiments is its relatively simple synthesis method. It is also a stable compound that can be stored for long periods of time. However, one limitation is that this compound is not very soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are many potential future directions for research involving ethyl 3-(4-methylphenyl)-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate. One area of interest is the development of this compound-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the use of this compound in materials science, where it has potential applications in the development of new polymers and other materials. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
Ethyl 3-(4-methylphenyl)-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate can be synthesized using various methods, including the Knoevenagel condensation reaction. In this reaction, ethyl acetoacetate and 4-methylbenzaldehyde are reacted in the presence of a base catalyst, such as piperidine, to form this compound. Other methods of synthesis include the use of microwave irradiation and ultrasound-assisted synthesis.
Scientific Research Applications
Ethyl 3-(4-methylphenyl)-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been shown to exhibit antitumor, antifungal, and antibacterial activities. It has also been studied for its potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
Properties
IUPAC Name |
ethyl 3-(4-methylphenyl)-1,4-dioxonaphthalene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O4/c1-3-24-20(23)17-16(13-10-8-12(2)9-11-13)18(21)14-6-4-5-7-15(14)19(17)22/h4-11H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POBPSJYKOJENGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=O)C2=CC=CC=C2C1=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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